Cas no 842971-26-0 ()

842971-26-0 structure
structure
Product Name:
CAS No:842971-26-0
MF:C22H19F3O6
MW:436.377877473831
CID:6647489
PubChem ID:2005100
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C22H19F3O6/c1-21(2,3)20(27)30-14-8-9-15-16(11-14)31-19(22(23,24)25)18(17(15)26)29-13-7-5-6-12(10-13)28-4/h5-11H,1-4H3
    • InChI Key: JMZLMXDIYBDLLH-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(C2C=CC(=CC=2O1)OC(C(C)(C)C)=O)=O)OC1C=CC=C(C=1)OC)(F)F

Computed Properties

  • Exact Mass: 436.11337281g/mol
  • Monoisotopic Mass: 436.11337281g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 724
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 71.1Ų
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